Cas no 123116-01-8 (2-(Ethylthio)nicotinoyl Chloride)
2-(Ethylthio)nicotinoyl chloride is a versatile organic intermediate used primarily in pharmaceutical and agrochemical synthesis. Its reactive acyl chloride group enables efficient coupling reactions, facilitating the introduction of the 2-(ethylthio)nicotinoyl moiety into target molecules. The ethylthio substituent enhances lipophilicity, which can be advantageous in modifying drug pharmacokinetics or pesticide activity. This compound is particularly valued for its role in constructing heterocyclic frameworks, such as pyridine derivatives, due to its stability and selective reactivity. Proper handling under anhydrous conditions is recommended to prevent hydrolysis. Its utility in cross-coupling and amidation reactions makes it a valuable reagent for researchers in medicinal and synthetic chemistry.
123116-01-8 structure
Product Name:2-(Ethylthio)nicotinoyl Chloride
CAS No:123116-01-8
MF:C8H8ClNOS
MW:201.673219680786
CID:134416
PubChem ID:2774534
Update Time:2025-10-07
2-(Ethylthio)nicotinoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonylchloride, 2-(ethylthio)-
- 2-(Ethylthio)nicotinic acid chloride
- 2-(Ethylthio)Nicotinoyl Chloride
- 2-ethylsulfanylpyridine-3-carbonyl chloride
- 3-Pyridinecarbonylchloride,2-(ethylthio)
- 2-Chlorobenzyl4-bromophenylketone
- CS-0321151
- FT-0608805
- 2-ethylthio-3-pyridylcarbonyl chloride
- 2-(ethylsulfanyl)nicotinoyl chloride
- 3-Pyridinecarbonyl chloride, 2-(ethylthio)-
- SCHEMBL5660651
- 2-(Ethylthio)pyridine-3-carbonyl chloride
- 2-(ethylsulfanyl)pyridine-3-carbonyl chloride
- MFCD00051679
- AKOS015911965
- DTXSID60379082
- PS-10757
- 2-(ethylthio)nicotinoyl chloride, AldrichCPR
- 123116-01-8
- HVBVEALTDTVCAO-UHFFFAOYSA-N
- 2-(ETHYLTHIO)NICOTINOYLCHLORIDE
- 2-(Ethylthio)nicotinoyl Chloride
-
- MDL： MFCD00051679
- Inchi： 1S/C8H8ClNOS/c1-2-12-8-6(7(9)11)4-3-5-10-8/h3-5H,2H2,1H3
- InChI Key： HVBVEALTDTVCAO-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CN=C1SCC)=O
Computed Properties
- Exact Mass: 201.00200
- Monoisotopic Mass: 201.0015127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.3Ų
Experimental Properties
- Melting Point: 53 °C
- PSA: 55.26000
- LogP: 2.57260
2-(Ethylthio)nicotinoyl Chloride Security Information
- Hazard Statement： Corrosive
- Hazardous Material transportation number：UN 3261
- Hazard Category Code： 34-36
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39;S45
- Risk Phrases：R34
2-(Ethylthio)nicotinoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E938545-10mg |
2-(Ethylthio)nicotinoyl Chloride |
123116-01-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E938545-50mg |
2-(Ethylthio)nicotinoyl Chloride |
123116-01-8 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E938545-100mg |
2-(Ethylthio)nicotinoyl Chloride |
123116-01-8 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Apollo Scientific | OR21412-1g |
2-(Ethylthio)nicotinoyl chloride |
123116-01-8 | 1g |
£20.00 | 2023-09-02 | ||
| A2B Chem LLC | AA25780-1g |
2-(Ethylthio)nicotinoyl chloride |
123116-01-8 | 95% | 1g |
$74.00 | 2024-04-20 | |
| Key Organics Ltd | PS-10757-5mg |
2-(Ethylthio)nicotinoyl chloride |
123116-01-8 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-10757-1mg |
2-(Ethylthio)nicotinoyl chloride |
123116-01-8 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-10757-10mg |
2-(Ethylthio)nicotinoyl chloride |
123116-01-8 | >95% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-10757-50mg |
2-(Ethylthio)nicotinoyl chloride |
123116-01-8 | >95% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | PS-10757-100mg |
2-(Ethylthio)nicotinoyl chloride |
123116-01-8 | >95% | 100mg |
£146.00 | 2025-02-09 |
2-(Ethylthio)nicotinoyl Chloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
123116-01-8 (2-(Ethylthio)nicotinoyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent